Cas no 941917-04-0 (ethyl 2-(2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamido)benzoate)

• Product name: ethyl 2-(2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamido)benzoate
• CAS No: 941917-04-0
• MF: C₂₂H₂₁N₅O₅
• MW: 435.432644605637
• CID: 5989437
• PubChem ID: 16898028

ethyl 2-(2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamido)benzoate
• ethyl 2-[[2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetyl]amino]benzoate
• AKOS024640356
• ethyl 2-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzoate
• 941917-04-0
• F2334-0051

• Inchi： 1S/C22H21N5O5/c1-2-32-21(31)16-10-6-7-11-17(16)23-18(28)14-27-20(30)19(29)26-13-12-25(22(26)24-27)15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,23,28)
• InChI Key： CKIAXYMRBDHBLG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CN1C(=O)C(=O)N2CCN(C3=CC=CC=C3)C2=N1)=O

Computed Properties

• Exact Mass: 435.15426879g/mol
• Monoisotopic Mass: 435.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 2.5

Additional information on ethyl 2-(2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}acetamido)benzoate

Ethyl 2-(2-{3,4-Dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}acetamido)benzoate (CAS No. 941917-04-0)

The compound ethyl 2-(2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}acetamido)benzoate, with CAS registry number 941917-04-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex molecular structure and its potential applications in drug discovery and development.

The molecular structure of this compound is composed of several key functional groups and heterocyclic systems. The core of the molecule includes an imidazo[1,2-a]pyridine ring system fused with a triazine moiety. This fused ring system is further substituted with a phenyl group at the 8-position and a dioxo group at the 3 and 4 positions. The acetamido group attached to the imidazotriazine ring adds another layer of complexity to the molecule's structure.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of new therapeutic agents. Researchers have explored its ability to inhibit specific enzyme targets associated with various diseases such as cancer and neurodegenerative disorders. For instance,a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in tumor progression.

In addition to its pharmacological applications,this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient synthetic routes that utilize advanced coupling reactions and protecting group strategies to construct the complex molecular framework.

Moreover,the compound has been subjected to extensive computational modeling studies to understand its interaction with biological targets at the molecular level.These studies have provided valuable insights into its binding affinity,dynamic behavior,and potential for optimization through structural modifications.

In conclusion,the compound ethyl 2-(2-{3,4-dioxo-8-phenyl... benzoate (CAS No.941917) represents a significant advancement in the field of organic synthesis and drug discovery.Its unique chemical structure,potent biological activity,and versatile application potential make it an exciting area of ongoing research.